Cas no 2680850-77-3 (6-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid)

• Product Name: 6-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid
• CAS No: 2680850-77-3
• MF: C₁₁H₆F₃NO₄
• MW: 273.164853572845
• CID: 6100587
• PubChem ID: 165920510
• Update Time: 2025-06-13

6-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680850-77-3
• 6-(2,2,2-trifluoroacetamido)-1-benzofuran-2-carboxylic acid
• EN300-28283798
• 6-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid

• Inchi： 1S/C11H6F3NO4/c12-11(13,14)10(18)15-6-2-1-5-3-8(9(16)17)19-7(5)4-6/h1-4H,(H,15,18)(H,16,17)
• InChI Key： FRGZZKLGTUIISK-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC2C=C(C(=O)O)OC=2C=1)=O)(F)F

Computed Properties

• Exact Mass: 273.02489216g/mol
• Monoisotopic Mass: 273.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.5Ų

Additional information on 6-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid

Comprehensive Overview of 6-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid (CAS No. 2680850-77-3)

6-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid (CAS No. 2680850-77-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the benzofuran family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the trifluoroacetamido group and the carboxylic acid moiety in its structure makes it a valuable intermediate for the synthesis of more complex molecules.

The compound's CAS number 2680850-77-3 serves as a unique identifier, ensuring precise tracking and regulatory compliance in research and industrial settings. Researchers are particularly interested in its potential as a building block for drug discovery, given the increasing demand for novel therapeutics targeting diseases such as cancer, inflammation, and infectious diseases. The benzofuran core is often explored for its ability to interact with biological targets, while the trifluoroacetamido group can enhance metabolic stability and bioavailability.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 6-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid. Green chemistry principles, such as reducing solvent waste and using catalytic processes, are being applied to its production. This aligns with global trends toward environmentally friendly manufacturing practices, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in agrochemical development. The benzofuran scaffold has been studied for its pesticidal and herbicidal properties, making it a candidate for next-generation crop protection agents. With the growing emphasis on food security and sustainable agriculture, researchers are investigating how derivatives of this compound could address challenges like pest resistance and environmental impact.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 6-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid. These methods ensure purity and confirm structural integrity, which are critical for its use in high-value applications. The compound's solubility, stability, and reactivity profiles are also key parameters studied to optimize its performance in various formulations.

From a commercial perspective, the demand for custom synthesis and contract manufacturing of specialized intermediates like this compound is on the rise. Pharmaceutical and agrochemical companies often outsource the production of such molecules to specialized firms, driving growth in the fine chemicals market. Searches for CAS 2680850-77-3 suppliers and bulk pricing reflect this trend, highlighting the compound's economic significance.

In summary, 6-(2,2,2-Trifluoroacetamido)-1-benzofuran-2-carboxylic acid (CAS No. 2680850-77-3) is a versatile compound with broad applications in drug discovery, agrochemicals, and material science. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions to contemporary challenges. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing multiple industries.